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Compound of Interest

Compound Name: 6-Fluoro-2-mercaptobenzothiazole

Cat. No.: B1301866 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 6-Fluoro-2-mercaptobenzothiazole (CAS 80087-

71-4).[1] The following procedures are based on the known hazards of similar thiazole and

mercaptobenzothiazole derivatives and are intended to ensure the safe handling, storage, and

disposal of this compound.

Chemical Identifier:

Name: 6-Fluoro-2-mercaptobenzothiazole

CAS Number: 80087-71-4[1]

Molecular Formula: C₇H₄FNS₂[1]

Molecular Weight: 185.24[1]

Immediate Safety and Personal Protective Equipment
(PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 6-Fluoro-2-
mercaptobenzothiazole, based on guidelines for similar compounds.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection
Safety Goggles

ANSI Z87.1

compliant[2]

Protects against

splashes and airborne

particles.[2]

Face Shield
Worn over safety

goggles[2]

Recommended for

large quantities or

when there is a

significant risk of

splashing.[2]

Hand Protection Nitrile Gloves
Disposable, powder-

free[2]

Provides protection

against incidental

contact with a broad

range of chemicals.[2]

For prolonged contact,

consider double-

gloving or using

thicker, chemical-

resistant gloves.[3]

Body Protection Laboratory Coat

Long-sleeved, flame-

retardant

recommended[2]

Protects skin and

personal clothing from

contamination.[2]

Chemical-Resistant

Apron

Recommended for

larger quantities or

splash risks[3]

Provides an additional

layer of protection

against spills.

Respiratory Protection
NIOSH-approved

Respirator (e.g., N95)
NIOSH-approved

Required when

handling powders or

in poorly ventilated

areas to prevent

inhalation of dust or

aerosols.[3]
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Foot Protection Closed-toe Shoes ---

Protects feet from

spills and falling

objects.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to proper handling protocols is essential for a safe laboratory environment.

1. Preparation and Engineering Controls:

Always handle 6-Fluoro-2-mercaptobenzothiazole in a well-ventilated area, preferably

within a certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible.

Before starting, confirm that all necessary PPE is available and in good condition.

2. Handling the Compound:

Avoid direct contact with skin, eyes, and clothing by wearing the appropriate PPE.[2]

Handle the compound in a manner that minimizes the generation of dust and aerosols.

For weighing, use an analytical balance inside a fume hood or a ventilated balance

enclosure.

Keep containers tightly closed when not in use.

3. Hygiene Practices:

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

Contaminated clothing should be removed immediately and decontaminated before reuse.

4. Storage:

Store the compound in a tightly closed, properly labeled container.
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Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[4][5]

Store separately from foodstuffs.

Emergency Procedures
Situation Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[6] If skin irritation or a rash occurs,

get medical advice/attention.[6]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[3] Seek immediate medical attention.

[3]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal.[6] For large

spills, contain the spill and contact your

institution's environmental health and safety

(EHS) department.

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect waste material in a designated, labeled, and sealed container.
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Container Disposal: Handle empty containers as you would the product itself.

Regulatory Compliance: Contact your institution's EHS department for specific guidance on

hazardous waste disposal. Do not dispose of down the drain or in regular trash.

Visual Workflow for Handling 6-Fluoro-2-
mercaptobenzothiazole
Caption: Workflow for handling 6-Fluoro-2-mercaptobenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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